Cas no 1383050-89-2 (6-chloro-N3-isopentylpyridine-2,3-diamine)

• Product Name: 6-chloro-N3-isopentylpyridine-2,3-diamine
• CAS No: 1383050-89-2
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 2115380
• Update Time: 2023-11-19

6-chloro-N3-isopentylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N3-isopentylpyridine-2,3-diamine
• CID 88544952
• 2,3-Pyridinediamine, 6-chloro-N3-(3-methylbutyl)-

• Inchi： 1S/C10H16ClN3/c1-7(2)5-6-13-8-3-4-9(11)14-10(8)12/h3-4,7,13H,5-6H2,1-2H3,(H2,12,14)
• InChI Key： WQHVTOJHJDSYAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N)=N1)NCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Topological Polar Surface Area: 50.9

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 367.1±42.0 °C(Predicted)
• pka: 3.36±0.11(Predicted)